![molecular formula C24H49B B1614769 1-Bromotetracosane CAS No. 6946-24-3](/img/structure/B1614769.png)
1-Bromotetracosane
Overview
Description
1-Bromotetracosane is a long-chain hydrocarbon that is commonly used in scientific research as a reference compound for the study of the physical and chemical properties of similar molecules. It is a highly stable compound that is resistant to degradation and is therefore useful in a wide range of applications.
Scientific Research Applications
Structural and Transition Behavior Studies
- The structures and transition behaviors of linear long-chain primary bromides, including 1-bromotetracosane, were studied using the X-ray powder diffraction method. These compounds, from 1-bromodocosane to 1-bromooctacosane, exhibit solid-state transition mechanisms and crystal structures belonging to the monoclinic system at room temperature. For this compound, the lattice constants a, b, and β are similar to those of other bromides in the series, with a lattice constant c of 67.7A, indicating a double layer arrangement of molecules. At higher temperatures, this compound transitions to a hexagonal system with specific lattice constants (Nakamura & Watanabe, 1978).
Herbicide Degradation and Soil Biological Properties
- Although not directly related to this compound, research on the degradation of herbicides like glyphosate and diflufenican in soil offers insight into the broader field of bromide compounds and their environmental interactions. These studies assess the effects of these herbicides on soil biological properties, providing a context for understanding how similar bromide compounds may interact with environmental elements (Tejada, 2009).
Sponge-Derived Bromotyrosine Alkaloids
- Research into bromotyrosine derivatives from marine sponges, such as 11-Deoxyfistularin-3 isolated from Aplysina fistularis, expands the scope of bromide compound studies. These compounds have shown in vitro activity against cancer cell lines, highlighting the potential biomedical applications of bromine-containing compounds (Compagnone et al., 1999).
Bromoditerpene Studies in Red Algae
- The isolation and structure elucidation of bromoditerpenes, like bromotetrasphaerol from the red alga Sphaerococcus coronopifolius, is another area of research relevant to bromide compounds. These studies contribute to understanding the biogenetic origin and potential applications of such compounds (Cafieri et al., 1986).
Investigation of Bromine-Containing Herbicides
- Studies on the toxicity of herbicides like atrazine and glyphosate, and their effects on organisms like Caenorhabditis elegans, provide insights into the environmental and biological impacts of bromine-based herbicides. These studies help understand the broader implications of using such compounds in agriculture (García-Espiñeira et al., 2018).
Bromine Compounds in Pharmacokinetics and Toxicology
- Research into the pharmacokinetics and toxicology of bromine compounds, such as 1-bromopropane, offers insights into the metabolic pathways and potential toxic effects of similar compounds, including this compound. Studies in this area focus on understanding how these compounds are metabolized and their impact on health (Garner et al., 2015).
properties
IUPAC Name |
1-bromotetracosane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H49Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h2-24H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGPCRVNHYNSDIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H49Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00288588 | |
Record name | 1-Bromotetracosane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00288588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
417.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6946-24-3 | |
Record name | 1-Bromotetracosane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6946-24-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromotetracosane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006946243 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Bromotetracosane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56731 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Bromotetracosane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00288588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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